Cas no 1806476-32-3 (1-Bromo-1-(2-(difluoromethyl)-3-methoxyphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-(difluoromethyl)-3-methoxyphenyl)propan-2-one
• CAS No: 1806476-32-3
• MF: C₁₁H₁₁BrF₂O₂
• MW: 293.104649782181
• CID: 4978807
• Update Time: 2025-11-06

1-Bromo-1-(2-(difluoromethyl)-3-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-(difluoromethyl)-3-methoxyphenyl)propan-2-one

• Inchi： 1S/C11H11BrF2O2/c1-6(15)10(12)7-4-3-5-8(16-2)9(7)11(13)14/h3-5,10-11H,1-2H3
• InChI Key： FAMHZRHYVCCGLO-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(2-(difluoromethyl)-3-methoxyphenyl)propan-2-one

Introduction to 1-Bromo-1-(2-(difluoromethyl)-3-methoxyphenyl)propan-2-one (CAS No. 1806476-32-3) in Modern Chemical Research

The compound 1-Bromo-1-(2-(difluoromethyl)-3-methoxyphenyl)propan-2-one, identified by its CAS number 1806476-32-3, represents a significant advancement in the field of medicinal chemistry and synthetic organic chemistry. This molecule, characterized by its unique structural motifs including a bromo substituent, a difluoromethyl group, and a methoxyphenyl ring system, has garnered considerable attention due to its potential applications in drug discovery and material science. The strategic placement of these functional groups not only enhances its reactivity but also opens up diverse possibilities for further chemical manipulation and biological evaluation.

In recent years, the pharmaceutical industry has witnessed an increasing demand for novel heterocyclic compounds that exhibit favorable pharmacokinetic properties and minimal side effects. The structural framework of 1-Bromo-1-(2-(difluoromethyl)-3-methoxyphenyl)propan-2-one aligns well with this trend, as it incorporates elements known to improve metabolic stability and binding affinity. Specifically, the difluoromethyl group is a well-documented pharmacophore that can enhance lipophilicity and metabolic resistance, while the methoxyphenyl moiety contributes to selective interactions with biological targets. These features make it a promising candidate for further exploration in the development of next-generation therapeutics.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The presence of the bromo atom at the alpha position allows for facile functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures. Additionally, the ketone functionality at the 2-position provides a reactive site for further derivatization, including reduction to alcohols or condensation reactions to form cyclic systems. Such synthetic flexibility is crucial for medicinal chemists aiming to optimize lead compounds through structure-activity relationship (SAR) studies.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate receptor binding and improve drug-like properties. The incorporation of a difluoromethyl group into the phenyl ring system of 1-Bromo-1-(2-(difluoromethyl)-3-methoxyphenyl)propan-2-one aligns with this paradigm, offering potential advantages over non-fluorinated analogs. For instance, fluorine atoms can influence electronic properties, leading to enhanced binding affinity or altered metabolic pathways. This has been observed in various drug candidates where fluorine substitution has led to improved efficacy and reduced toxicity profiles.

The methoxyphenyl component of the molecule also plays a critical role in its biological activity. Phenolic ethers are known for their diverse pharmacological effects, ranging from anti-inflammatory to anticancer properties. By combining this motif with other functional groups like the bromo and difluoromethyl substituents, researchers can fine-tune the compound’s interaction with biological targets. For example, methoxy substitution can enhance solubility while maintaining lipophilicity, which is essential for oral bioavailability. This balance is particularly important in drug design, where optimizing pharmacokinetic parameters is as critical as maximizing biological activity.

In addition to its pharmaceutical applications, 1-Bromo-1-(2-(difluoromethyl)-3-methoxyphenyl)propan-2-one holds promise in materials science due to its ability to serve as an intermediate in the synthesis of advanced polymers and coatings. The presence of reactive sites such as the ketone and bromo groups allows for polymerization or cross-linking reactions that could yield materials with tailored properties. For instance, fluorinated aromatic compounds are often used in high-performance polymers due to their thermal stability and chemical resistance. The structural features of this compound make it a valuable building block for developing innovative material solutions.

The synthesis of 1-Bromo-1-(2-(difluoromethyl)-3-methoxyphenyl)propan-2-one presents an interesting challenge that has been addressed through several innovative methodologies. One common approach involves the bromination of an appropriately substituted ketone precursor followed by functional group manipulation to introduce the desired substituents. Alternatively, multi-step synthetic routes starting from commercially available aromatic compounds have also been explored. These synthetic strategies highlight the compound’s accessibility while demonstrating the ingenuity required in modern organic synthesis.

As research continues to evolve, new applications for 1-Bromo-1-(2-(difluoromethyl)-3-methoxyphenyl)propan-2-one are likely to emerge. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery process by enabling rapid virtual screening and experimental validation. Furthermore, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be essential in unlocking the full potential of this versatile compound. The integration of such collaborative efforts promises to yield novel insights into disease mechanisms and therapeutic strategies.

In conclusion,1-Bromo-1-(2-(difluoromethyl)-3-methoxyphenyl)propan-2-one (CAS No. 1806476-32-3) stands as a testament to the ingenuity and progress within chemical research. Its unique structural features offer multiple avenues for exploration across pharmaceuticals and materials science domains, making it a cornerstone compound worthy of continued study and innovation, contributing significantly to advancements in both academic research and industrial applications.